Cas no 1231930-33-8 (6-bromo-4-fluoro-2-methyl-1-(propan-2-yl)-1H-1,3-benzodiazole)
6-bromo-4-fluoro-2-methyl-1-(propan-2-yl)-1H-1,3-benzodiazole Chemical and Physical Properties
Names and Identifiers
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- 6-Bromo-4-fluoro-1-isopropyl-2-methyl-1H-benzo[d]imidazole
- 1H-Benzimidazole, 6-bromo-4-fluoro-2-methyl-1-(1-methylethyl)-
- 6-bromo-4-fluoro-2-methyl-1-propan-2-ylbenzimidazole
- 6-Bromo-4-fluoro-1-isopropyl-2-methylbenzimidazole
- 6-Bromo-4-fluoro-1-isopropyl-2-methyl-1H-benzoimidazole
- 6-bromo-4-fluoro-2-methyl-1-(propan-2-yl)-1H-1,3-benzodiazole
- SJQZRZLUEGCXFN-UHFFFAOYSA-N
- BCP14302
- SB15065
- SY110852
- ST2412229
- AX8163911
- X9551
- A1-04248
- AC-30667
- DB-107989
- AS-19510
- 6-Bromo-4-fluoro-1-isopropyl-2-methyl-benzimidazole
- SCHEMBL2490112
- 6-Bromo-4-fluoro-2-methyl-1-(propan-2-yl)-1H-benzimidazole
- 1231930-33-8
- AMY3372
- CS-M2089
- MFCD16660227
- DTXSID90719275
- AKOS015920206
-
- MDL: MFCD16660227
- Inchi: 1S/C11H12BrFN2/c1-6(2)15-7(3)14-11-9(13)4-8(12)5-10(11)15/h4-6H,1-3H3
- InChI Key: SJQZRZLUEGCXFN-UHFFFAOYSA-N
- SMILES: BrC1C=C(C2=C(C=1)N(C(C)=N2)C(C)C)F
Computed Properties
- Exact Mass: 270.01700
- Monoisotopic Mass: 270.01679g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 15
- Rotatable Bond Count: 1
- Complexity: 237
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 17.8
- XLogP3: 3.3
Experimental Properties
- Density: 1.49
- PSA: 17.82000
- LogP: 3.82720
6-bromo-4-fluoro-2-methyl-1-(propan-2-yl)-1H-1,3-benzodiazole Security Information
- Signal Word:Warning
- Hazard Statement: H302-H315-H319-H332-H335
- Warning Statement: P261-P280-P305+P351+P338
- Storage Condition:Sealed in dry,Room Temperature
6-bromo-4-fluoro-2-methyl-1-(propan-2-yl)-1H-1,3-benzodiazole Customs Data
- HS CODE:2933990090
- Customs Data:
China Customs Code:
2933990090Overview:
2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date
Summary:
2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
6-bromo-4-fluoro-2-methyl-1-(propan-2-yl)-1H-1,3-benzodiazole Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM130252-1g |
6-bromo-4-fluoro-1-isopropyl-2-methyl-1H-benzo[d]imidazole |
1231930-33-8 | 95% | 1g |
$307 | 2021-06-09 | |
| Chemenu | CM130252-5g |
6-bromo-4-fluoro-1-isopropyl-2-methyl-1H-benzo[d]imidazole |
1231930-33-8 | 95% | 5g |
$1006 | 2021-06-09 | |
| Fluorochem | 093571-1g |
6-Bromo-4-fluoro-1-isopropyl-2-methyl-1H-benzo[d]imidazole |
1231930-33-8 | 95% | 1g |
£104.00 | 2022-03-01 | |
| Fluorochem | 093571-5g |
6-Bromo-4-fluoro-1-isopropyl-2-methyl-1H-benzo[d]imidazole |
1231930-33-8 | 95% | 5g |
£313.00 | 2022-03-01 | |
| Fluorochem | 093571-25g |
6-Bromo-4-fluoro-1-isopropyl-2-methyl-1H-benzo[d]imidazole |
1231930-33-8 | 95% | 25g |
£1245.00 | 2022-03-01 | |
| abcr | AB437465-1 g |
6-Bromo-4-fluoro-1-isopropyl-2-methyl-1H-benzo[d]imidazole; . |
1231930-33-8 | 1g |
€117.60 | 2023-04-23 | ||
| abcr | AB437465-5 g |
6-Bromo-4-fluoro-1-isopropyl-2-methyl-1H-benzo[d]imidazole; . |
1231930-33-8 | 5g |
€250.30 | 2023-04-23 | ||
| Ambeed | A144577-100mg |
6-Bromo-4-fluoro-1-isopropyl-2-methyl-1H-benzo[d]imidazole |
1231930-33-8 | 95% | 100mg |
$8.0 | 2025-02-27 | |
| Ambeed | A144577-250mg |
6-Bromo-4-fluoro-1-isopropyl-2-methyl-1H-benzo[d]imidazole |
1231930-33-8 | 95% | 250mg |
$10.0 | 2025-02-27 | |
| Ambeed | A144577-1g |
6-Bromo-4-fluoro-1-isopropyl-2-methyl-1H-benzo[d]imidazole |
1231930-33-8 | 95% | 1g |
$17.0 | 2025-02-27 |
6-bromo-4-fluoro-2-methyl-1-(propan-2-yl)-1H-1,3-benzodiazole Suppliers
6-bromo-4-fluoro-2-methyl-1-(propan-2-yl)-1H-1,3-benzodiazole Related Literature
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Govind Reddy Mol. Syst. Des. Eng., 2021,6, 779-789
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L. Di Michele,D. Fiocco,F. Varrato,E. Eiser,G. Foffi Soft Matter, 2014,10, 3633-3648
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S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115
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Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
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Yang Chen,Di Zhou,Zheyi Meng,Jin Zhai Chem. Commun., 2016,52, 10020-10023
Additional information on 6-bromo-4-fluoro-2-methyl-1-(propan-2-yl)-1H-1,3-benzodiazole
Comprehensive Overview of 6-bromo-4-fluoro-2-methyl-1-(propan-2-yl)-1H-1,3-benzodiazole (CAS No. 1231930-33-8)
The compound 6-bromo-4-fluoro-2-methyl-1-(propan-2-yl)-1H-1,3-benzodiazole (CAS No. 1231930-33-8) is a heterocyclic organic molecule that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. This benzodiazole derivative features a bromine and fluorine substitution pattern, which enhances its reactivity and potential applications in drug discovery. Researchers are particularly interested in its role as a building block for small-molecule inhibitors and fluorescence probes, aligning with current trends in precision medicine and bioimaging technologies.
In recent years, the demand for halogenated benzodiazoles like 6-bromo-4-fluoro-2-methyl-1-(propan-2-yl)-1H-1,3-benzodiazole has surged, driven by their utility in catalysis and material science. The presence of both bromo and fluoro groups allows for selective functionalization, making it a versatile intermediate in cross-coupling reactions such as Suzuki-Miyaura and Buchwald-Hartwig couplings. These reactions are pivotal in synthesizing biologically active compounds, a topic frequently searched in organic chemistry forums and academic databases.
From a synthetic perspective, the isopropyl group at the 1-position of the benzodiazole core contributes to steric hindrance, which can influence the compound’s binding affinity in enzyme inhibition studies. This characteristic is especially relevant to drug design enthusiasts exploring structure-activity relationships (SAR). Notably, the compound’s methyl substitution at the 2-position further modulates its electronic properties, a feature often discussed in computational chemistry circles.
Environmental and green chemistry advocates may also find 6-bromo-4-fluoro-2-methyl-1-(propan-2-yl)-1H-1,3-benzodiazole intriguing due to its potential as a sustainable synthetic intermediate. Recent publications highlight halogenated heterocycles as key players in low-waste synthesis, a trending topic in ACS Green Chemistry journals. Its stability under mild conditions makes it suitable for flow chemistry applications, another hot topic in industrial chemistry optimization.
Analytical chemists frequently search for HPLC and NMR methods to characterize this compound, given its complex spectroscopic signature. The CAS No. 1231930-33-8 is often cross-referenced in chemical databases like SciFinder and Reaxys, underscoring its importance in high-throughput screening libraries. Its molecular weight (271.13 g/mol) and logP values are critical data points for ADMET prediction models, a frequent query in pharmacokinetics research.
In summary, 6-bromo-4-fluoro-2-methyl-1-(propan-2-yl)-1H-1,3-benzodiazole represents a multifaceted tool for modern chemists, bridging gaps between medicinal chemistry, materials engineering, and environmental science. Its structural motifs resonate with current scientific priorities, including fragment-based drug discovery and catalysis innovation, ensuring its continued relevance in peer-reviewed literature and patent filings.
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